Cas no 450345-43-4 (N4-(2,4-dimethoxyphenyl)-5-nitropyrimidine-4,6-diamine)

• Product Name: N4-(2,4-dimethoxyphenyl)-5-nitropyrimidine-4,6-diamine
• CAS No: 450345-43-4
• MF: C₁₂H₁₃N₅O₄
• MW: 291.262721776962
• CID: 6222263
• PubChem ID: 2958434
• Update Time: 2025-05-20

N4-(2,4-dimethoxyphenyl)-5-nitropyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(2,4-dimethoxyphenyl)-5-nitropyrimidine-4,6-diamine
• SR-01000280067
• 450345-43-4
• Z57604753
• SR-01000280067-1
• N-(2,4-dimethoxyphenyl)-5-nitropyrimidine-4,6-diamine
• AB00355379-02
• F0543-0142
• 4-N-(2,4-dimethoxyphenyl)-5-nitropyrimidine-4,6-diamine
• Oprea1_002535
• EU-0062333
• AKOS001441870

• Inchi： 1S/C12H13N5O4/c1-20-7-3-4-8(9(5-7)21-2)16-12-10(17(18)19)11(13)14-6-15-12/h3-6H,1-2H3,(H3,13,14,15,16)
• InChI Key： DIVUSZWHUFVMIR-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1NC1C(=C(N)N=CN=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 291.09675391g/mol
• Monoisotopic Mass: 291.09675391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 128Ų

Additional information on N4-(2,4-dimethoxyphenyl)-5-nitropyrimidine-4,6-diamine

N4-(2,4-Dimethoxyphenyl)-5-Nitropyrimidine-4,6-Diamine: A Comprehensive Overview

N4-(2,4-Dimethoxyphenyl)-5-nitropyrimidine-4,6-diamine, with the CAS number 450345-43-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. The molecule consists of a pyrimidine ring system substituted with a nitro group at position 5 and diamino groups at positions 4 and 6. Additionally, the nitrogen at position 4 is further substituted with a 2,4-dimethoxyphenyl group, which introduces steric and electronic effects that can influence the compound's reactivity and biological activity.

The synthesis of N4-(2,4-Dimethoxyphenyl)-5-nitropyrimidine-4,6-diamine typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving both yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound by facilitating key intermediates such as the formation of the pyrimidine ring system. The substitution patterns on the pyrimidine ring are critical for determining its properties; for example, the nitro group at position 5 imparts strong electron-withdrawing effects, which can enhance the compound's reactivity in certain chemical transformations.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. Pyrimidine derivatives are well-known for their role in nucleic acid synthesis and have been extensively studied for their antiviral and anticancer properties. Recent studies have demonstrated that N4-(2,4-Dimethoxyphenyl)-5-nitropyrimidine-4,6-diamine exhibits potent inhibitory activity against several enzymes involved in cancer progression. For example, researchers have reported that this compound can effectively inhibit cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This makes it a strong candidate for further exploration as an anticancer agent.

In addition to its biological applications, this compound has also shown potential in materials science. The presence of multiple functional groups on the pyrimidine ring allows for versatile chemical modifications, making it suitable for use in polymer synthesis and as a building block for advanced materials. For instance, recent research has explored its use as a monomer in the synthesis of conductive polymers, where its electron-withdrawing nitro group contributes to enhanced electrical conductivity.

The toxicity profile of N4-(2,4-Dimethoxyphenyl)-5-nitropyrimidine-4,6-diamine has also been a subject of recent investigations. Studies conducted using zebrafish embryos have shown that while the compound exhibits significant biological activity at low concentrations, it does not induce developmental toxicity under standard experimental conditions. These findings suggest that it may have a favorable safety profile for therapeutic applications.

Looking ahead, researchers are exploring novel ways to modify this compound to enhance its bioavailability and efficacy. One promising approach involves the incorporation of additional functional groups to improve solubility and stability. For example, recent studies have focused on attaching hydrophilic side chains to the phenyl group or modifying the nitro group to achieve better pharmacokinetic properties.

In conclusion, N4-(2,4-Dimethoxyphenyl)-5-nitropyrimidine-4,6-diamine is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and reactivity make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.